Cas no 886499-21-4 (2-Bromo-6-nitro-4-(trifluoromethoxy)aniline)
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline is a halogenated aromatic compound featuring a bromo, nitro, and trifluoromethoxy substituent on an aniline backbone. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of electron-withdrawing groups (nitro and trifluoromethoxy) enhances its reactivity in electrophilic substitution and coupling reactions, while the bromo substituent offers a versatile handle for further functionalization via cross-coupling methodologies. This compound’s stability under standard conditions and its compatibility with a range of synthetic transformations make it a practical choice for researchers seeking to construct complex, multifunctional aromatic systems.
886499-21-4 structure
Product Name:2-Bromo-6-nitro-4-(trifluoromethoxy)aniline
CAS No:886499-21-4
MF:C7H4BrF3N2O3
MW:301.017471313477
MDL:MFCD04039212
CID:721192
PubChem ID:2782668
Update Time:2025-05-28
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-(trifluoromethoxy)-6-nitroaniline
- 2-Bromo-6-nitro-4-(trifluoromethoxy)aniline
- 2-Bromo-6-nitro-4-trifluoromethoxyaniline
- Benzenamine,2-bromo-6-nitro-4-(trifluoromethoxy)-
- PubChem4362
- 2-Amino-3-bromo-5-(trifluoromethoxy)nitrobenzene
- [2-Bromo-6-nitro-4-[(trifluoromethyl)oxy]phenyl]amine
- 4-Amino-3-bromo-5-nitro-alpha,alpha,alpha-trifluoroanisole
- 2-BROMO-6-NITRO-P-ANISIDINE
- AS00445
- PC10108
- AS00328
- AS-
- AS-65682
- FT-0645026
- 886499-21-4
- AKOS015835108
- YIPBAKXAGVSSDF-UHFFFAOYSA-N
- CS-0081134
- DTXSID80382199
- SCHEMBL1192876
- A19788
- MFCD04039212
- Cyclopentanecarboxaldehyde, 1-propyl-
- 2-Bromo-6-nitro-4-trifluoromethoxy-phenylamine
- DB-057092
- 2-Bromo-4-trifluoromethoxy-6-nitroaniline
-
- MDL： MFCD04039212
- Inchi： 1S/C7H4BrF3N2O3/c8-4-1-3(16-7(9,10)11)2-5(6(4)12)13(14)15/h1-2H,12H2
- InChI Key： YIPBAKXAGVSSDF-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(=C1N)[N+](=O)[O-])OC(F)(F)F
Computed Properties
- Exact Mass: 299.93600
- Monoisotopic Mass: 299.936
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.5
- Topological Polar Surface Area: 81.1
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.879
- Melting Point: No data available
- Boiling Point: 304.8°C at 760 mmHg
- Flash Point: 138.1°C
- Refractive Index: 1.561
- PSA: 81.07000
- LogP: 3.94250
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline Customs Data
- HS CODE：2922299090
- Customs Data：
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 024502-1g |
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline |
886499-21-4 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BP187-200mg |
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline |
886499-21-4 | 96% | 200mg |
87.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BP187-1g |
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline |
886499-21-4 | 96% | 1g |
273.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BP187-5g |
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline |
886499-21-4 | 96% | 5g |
702.0CNY | 2021-08-04 | |
| TRC | B699623-10mg |
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline |
886499-21-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B699623-50mg |
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline |
886499-21-4 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B699623-100mg |
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline |
886499-21-4 | 100mg |
$ 80.00 | 2022-06-06 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTHL0177-5 G |
2-bromo-6-nitro-4-(trifluoromethoxy)aniline |
886499-21-4 | 95% | 5g |
¥ 237.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTHL0177-10 G |
2-bromo-6-nitro-4-(trifluoromethoxy)aniline |
886499-21-4 | 95% | 10g |
¥ 402.00 | 2021-05-07 | |
| Apollo Scientific | PC10108-5g |
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline |
886499-21-4 | 5g |
£95.00 | 2023-09-02 |
2-Bromo-6-nitro-4-(trifluoromethoxy)aniline Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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